N-(2,4-difluorophenyl)-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-methoxy-3-(morpholine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C18H18F2N2O5S/c1-26-17-5-3-13(11-14(17)18(23)22-6-8-27-9-7-22)28(24,25)21-16-4-2-12(19)10-15(16)20/h2-5,10-11,21H,6-9H2,1H3
• InChI Key: HSLZCBCWKODHEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)F)F)C(=O)N3CCOCC3
• Molecular Formula: C18H18F2N2O5S
• Molecular Weight: 412.4 g/mol

Description

N-(2,4-difluorophenyl)-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18F2N2O5S and its molecular weight is 412.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 412.09044918 g/mol and the complexity rating of the compound is 638. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Treatment of Idiopathic Pulmonary Fibrosis and Cough

N-(2,4-difluorophenyl)-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide has been evaluated for its potential in treating idiopathic pulmonary fibrosis and cough. The compound, along with closely related molecules, has been claimed for use in these conditions due to its inhibitory effects on broad spectrum phosphatidylinositol 3-kinase, supporting its utility in idiopathic pulmonary fibrosis treatment (Norman, 2014).

Cognitive Enhancement

Another research area focuses on the cognitive enhancing properties of related sulfonamide compounds, demonstrating significant potential in aged rat models for improving spatial learning and memory. These effects are likely mediated by enhancements in cholinergic function, underlining the therapeutic utility of such compounds in cognitive deficit disorders like Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Enzyme Inhibition for Therapeutic Applications

Significant research has been conducted on the inhibitory effects of this compound and its derivatives on various enzymes. These include acetylcholinesterase and carbonic anhydrase I and II, which play crucial roles in physiological processes. The inhibition of these enzymes suggests potential therapeutic applications in treating diseases associated with enzyme dysregulation. For instance, derivatives of the compound have shown significant inhibitory activity against human carbonic anhydrase I and II as well as acetylcholinesterase, indicating their potential as multi-target agents for therapeutic intervention in conditions like Alzheimer's disease (Yamali et al., 2020).